Cas no 862741-19-3 (1-4-(4-chlorobenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-yl-4-methylpiperazine)

• Product Name: 1-4-(4-chlorobenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-yl-4-methylpiperazine
• CAS No: 862741-19-3
• MF: C₂₁H₂₂ClN₃O₃S
• MW: 431.93568277359
• CID: 5421909
• Update Time: 2025-07-16

1-4-(4-chlorobenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-yl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonyl-2-(3-methylphenyl)-5-(4-methylpiperazin-1-yl)-1,3-oxazole
• 1-4-(4-chlorobenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-yl-4-methylpiperazine

• Inchi： 1S/C21H22ClN3O3S/c1-15-4-3-5-16(14-15)19-23-20(21(28-19)25-12-10-24(2)11-13-25)29(26,27)18-8-6-17(22)7-9-18/h3-9,14H,10-13H2,1-2H3
• InChI Key： VFQNFQMXLLTMEZ-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C)CC2)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)N=C1C1=CC=CC(C)=C1

Additional information on 1-4-(4-chlorobenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-yl-4-methylpiperazine

Research Briefing on 1-4-(4-chlorobenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-yl-4-methylpiperazine (CAS: 862741-19-3)

In recent years, the compound 1-4-(4-chlorobenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-yl-4-methylpiperazine (CAS: 862741-19-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole-piperazine scaffold, has demonstrated promising pharmacological properties, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 1-4-(4-chlorobenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-yl-4-methylpiperazine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug discovery. The compound's structural features, including the sulfonyl and oxazole moieties, contribute to its ability to interact with various enzymes and receptors, making it a versatile candidate for further investigation.

One of the most notable findings in recent research is the compound's potential as an inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have shown that 862741-19-3 exhibits selective binding affinity, which could translate into therapeutic efficacy for conditions such as autoimmune diseases and certain cancers. Additionally, its pharmacokinetic properties, including stability and bioavailability, have been evaluated in preclinical models, with results suggesting favorable profiles for further development.

Despite these promising findings, challenges remain in the development of 1-4-(4-chlorobenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-yl-4-methylpiperazine as a therapeutic agent. Issues such as off-target effects and metabolic degradation need to be addressed through structural modifications and formulation strategies. Ongoing research aims to elucidate the compound's full spectrum of biological activities and optimize its properties for clinical translation.

In conclusion, 862741-19-3 represents a compelling area of study in the chemical biology and pharmaceutical sectors. Its unique structure and biological activity profile offer numerous opportunities for innovation in drug design and development. Future research should focus on advancing the compound through preclinical and clinical stages, with the ultimate goal of delivering novel therapeutics to address unmet medical needs.